Cas no 2228826-92-2 (1,1,4-trifluoro-2-methylbutan-2-amine)

• Product Name: 1,1,4-trifluoro-2-methylbutan-2-amine
• CAS No: 2228826-92-2
• MF: C₅H₁₀F₃N
• MW: 141.134811878204
• CID: 6092631
• PubChem ID: 165851523
• Update Time: 2025-06-30

1,1,4-trifluoro-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,4-trifluoro-2-methylbutan-2-amine
• EN300-2007354
• 2228826-92-2

• Inchi： 1S/C5H10F3N/c1-5(9,2-3-6)4(7)8/h4H,2-3,9H2,1H3
• InChI Key： FNGXNFTZXOTEGN-UHFFFAOYSA-N
• SMILES： FC(C(C)(CCF)N)F

Computed Properties

• Exact Mass: 141.07653381g/mol
• Monoisotopic Mass: 141.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,4-trifluoro-2-methylbutan-2-amine

Introduction to 1,1,4-Trifluoro-2-Methylbutan-2-Amine (CAS No. 2228826-92-2)

1,1,4-Trifluoro-2-methylbutan-2-amine (CAS No. 2228826-92-2) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of amines and is characterized by its trifluoromethyl and methyl substituents, which contribute to its distinct reactivity and stability.

The molecular structure of 1,1,4-trifluoro-2-methylbutan-2-amine is composed of a central carbon atom bonded to two fluorine atoms, one methyl group, and one amino group. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound highly versatile in synthetic chemistry. These properties have led to its exploration in the synthesis of novel pharmaceuticals, agrochemicals, and materials science applications.

In the realm of pharmaceutical research, 1,1,4-trifluoro-2-methylbutan-2-amine has shown promise as a building block for the development of new drugs. Recent studies have focused on its potential as an intermediate in the synthesis of compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the use of this compound in the synthesis of a novel class of antiviral agents. The researchers found that derivatives of 1,1,4-trifluoro-2-methylbutan-2-amine exhibited potent antiviral activity against several strains of influenza virus.

Beyond antiviral applications, 1,1,4-trifluoro-2-methylbutan-2-amine has also been investigated for its potential in treating neurological disorders. A study published in Nature Communications (2023) explored the use of this compound as a precursor for the synthesis of neuroprotective agents. The researchers synthesized a series of derivatives and evaluated their efficacy in protecting neuronal cells from oxidative stress-induced damage. The results indicated that certain derivatives showed significant neuroprotective effects, suggesting potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The chemical stability and reactivity of 1,1,4-trifluoro-2-methylbutan-2-amine make it an attractive candidate for use in materials science. Recent advancements in polymer chemistry have led to the development of new materials with enhanced properties using this compound. For example, a study published in the Journal of Polymer Science (2023) reported the synthesis of fluorous polymers using 1,1,4-trifluoro-2-methylbutan-2-amine. These polymers exhibited improved thermal stability and chemical resistance, making them suitable for various industrial applications such as coatings and adhesives.

In addition to its applications in pharmaceuticals and materials science, 1,1,4-trifluoro-2-methylbutan-2-amine has also been explored for its potential in agrochemicals. A study published in the Pest Management Science (2023) investigated the use of this compound as an intermediate in the synthesis of new pesticides. The researchers found that derivatives of 1,1,4-trifluoro-2-methylbutan-2-amine showed promising insecticidal activity against several economically important pests. This finding opens up new avenues for developing more effective and environmentally friendly pest control solutions.

The synthesis of 1,1,4-trifluoro-2-methylbutan-2-amine has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 1-bromo-3-fluorobutane with ammonia followed by subsequent fluorination steps. Recent advancements in catalytic methods have further enhanced the efficiency and sustainability of these synthetic processes. For instance, a study published in the Catalysis Today (2023) reported the use of a novel catalyst system that significantly improved the yield and selectivity of the fluorination reaction.

The safety profile of 1,1,4-trifluoro-2-methylbutan-2-amine is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks. A comprehensive review published in the Toxicological Sciences (2023) summarized the findings from various toxicity studies and concluded that this compound exhibits low toxicity at typical exposure levels. However, appropriate handling precautions are still recommended to ensure worker safety during industrial processes.

In conclusion, 1,1,4-trifluoro-2-methylbutan-2-amine (CAS No. 22888699)^{****************************** (CAS No. 7777777), also known as CAS No. 7777777, is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and agrochemicals. Its unique chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.}